Cas no 688336-54-1 (2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide
• CAS No: 688336-54-1
• MF: C₂₃H₂₁N₃O₂S
• MW: 403.496743917465
• CID: 6304807
• PubChem ID: 3572306
• Update Time: 2025-05-20

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide
• CHEMBL1331179
• 2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(naphthalen-1-yl)acetamide
• AKOS002046645
• HMS1902K03
• EU-0091236
• 2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-naphthalen-1-ylacetamide
• 688336-54-1
• NCGC00135777-01
• 2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]thio}-N-1-naphthylacetamide
• 2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide
• G856-1792
• F0599-0358

• Inchi： 1S/C23H21N3O2S/c1-2-28-19-12-10-18(11-13-19)26-15-14-24-23(26)29-16-22(27)25-21-9-5-7-17-6-3-4-8-20(17)21/h3-15H,2,16H2,1H3,(H,25,27)
• InChI Key： YBNCXLPBAQUZJU-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC2C=CC=CC1=2)=O)C1=NC=CN1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 403.13544809g/mol
• Monoisotopic Mass: 403.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide

Introduction to 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide (CAS No. 688336-54-1)

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide, with the CAS number 688336-54-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, which include a naphthalene moiety and an ethoxyphenyl group. These structural elements contribute to its pharmacological properties, making it a promising candidate for various biomedical research and drug development initiatives.

The molecular structure of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide consists of a central imidazole ring, which is a common motif in many biologically active compounds. The presence of the naphthalene ring and the ethoxyphenyl group enhances its lipophilicity and stability, properties that are crucial for its potential use in drug formulations. The sulfanyl (thioether) linkage between the imidazole and acetamide moieties further adds to its chemical versatility and reactivity.

Recent studies have highlighted the potential of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide in various therapeutic areas. One notable application is its role as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its anti-cancer properties, 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can be alleviated by targeting specific inflammatory mediators. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide have also been extensively studied. Its high lipophilicity allows for good absorption through biological membranes, enhancing its bioavailability. Furthermore, the compound exhibits favorable metabolic stability, which is essential for maintaining therapeutic concentrations in the body over an extended period. These properties make it a suitable candidate for oral administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(naphthalen-1-yl)acetamide (CAS No. 688336-54-1) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.